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Compound of Interest

Compound Name: n-Eicosane

Cat. No.: B1172931

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the physicochemical properties and
applications of two long-chain alkanes, n-eicosane (C20H42) and tetracosane (C24H50). This
document aims to serve as a valuable resource for researchers and professionals in selecting
the appropriate alkane for their specific applications, with a focus on experimental data and
established methodologies.

Physicochemical Properties: A Tabulated
Comparison

The fundamental properties of n-eicosane and tetracosane are primarily dictated by their
respective carbon chain lengths. The longer chain of tetracosane results in stronger van der
Waals forces, leading to a higher melting point, boiling point, and density compared to n-
eicosane. A summary of their key quantitative properties is presented below.
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Property n-Eicosane Tetracosane Unit Conditions
Molecular
C20Ha2 C24Hs0 - -
Formula
Molar Mass 282.55 338.66 g-mol—? -
Colorless
) Colorless, waxy
Appearance crystals or white - Standard
) ] crystals
crystalline solid
Melting Point 36-38[1] 50-54[2] °C 1 atm
Boiling Point 343 391 °C 1 atm
Density (Solid) 0.7886 ~0.8 g/cm?3 25°C
Latent Heat of
, ~220 - 247[1] ~214 - 243[1] kJ/kg -
Fusion
Dynamic
) ) 3.86 (at 40°C) - mPa-s -
Viscosity
Water Solubility Insoluble Insoluble - -
Soluble in ether, _
Very soluble in
petroleum ether,
o ) benzene,
Solubility in benzene; slightly o
) ) toluene, ether; - Quialitative
Organic Solvents  soluble in _
soluble in
acetone and
alcohol.[4]

chloroform.[3]

Applications in Research and Development

Both n-eicosane and tetracosane are valued for their chemical inertness and well-defined
thermal properties.[5][6][7] Their primary applications in scientific research and drug
development are centered around these characteristics.

Thermal Energy Storage
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N-eicosane and tetracosane are excellent candidates for phase change materials (PCMs) in
thermal energy storage applications.[1] Their high latent heat of fusion allows for the storage
and release of significant amounts of thermal energy during their solid-liquid phase transitions.

[1]

e n-Eicosane, with a melting point near physiological temperatures, is particularly suitable for
biomedical applications, including the thermal regulation of medical devices and drug
delivery systems.[1]

e Tetracosane, having a higher melting point, is better suited for applications requiring thermal
energy storage at moderately elevated temperatures.[1]

A key limitation for both alkanes is their low thermal conductivity, which can be addressed by
incorporating high-conductivity nanomaterials.[1]

Drug Delivery Systems

The hydrophobic and biocompatible nature of n-eicosane and tetracosane makes them
suitable for use as a solid lipid matrix in advanced drug delivery systems, particularly in the
formulation of solid lipid nanoparticles (SLNs).[8][9] SLNs are colloidal carriers that can
encapsulate both lipophilic and hydrophilic drugs, offering advantages such as controlled
release, improved stability, and targeted delivery.[10][11][12]

The choice between n-eicosane and tetracosane in SLN formulations depends on the desired
physical state of the final product and the required melting point for manufacturing processes
like melt-emulsification. The solid nature of these lipids at body temperature allows for the
protection of encapsulated drugs and their sustained release.[9][13]

Experimental Protocols

Accurate characterization of the physicochemical properties of n-eicosane and tetracosane is
crucial for their effective application. Below are detailed methodologies for key experiments.

Melting Point Determination (Capillary Method)

The melting point is a critical parameter for assessing the purity of n-eicosane and
tetracosane.
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Methodology:

Sample Preparation: A small amount of the finely powdered alkane is packed into a capillary
tube, sealed at one end.

Apparatus Setup: The capillary tube is attached to a thermometer, and both are placed in a
melting point apparatus with a heated block or an oil bath.

Heating: The sample is heated at a slow, controlled rate.

Observation: The temperatures at which the substance begins to melt and when it becomes
completely liquid are recorded. A sharp melting range is indicative of a pure compound.

Dynamic Viscosity Measurement (Falling Ball
Viscometer)

This method determines the dynamic viscosity of the molten alkanes.

Methodology:

Sample Preparation: The alkane is heated above its melting point in a graduated cylinder.
Apparatus Setup: A ball of known density and diameter is used.

Measurement: The ball is dropped into the molten alkane, and the time it takes to fall a
specific distance between two marked points is measured.

Calculation: The viscosity is calculated using Stokes' law, which relates the terminal velocity
of the falling ball to the viscosity of the fluid.

Solubility Determination (Cloud Point Method)

This method is used to determine the solubility of the alkanes in various organic solvents at

different temperatures.[2]

Methodology:
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» Preparation of Standards: A series of solutions of the alkane in the desired solvent are
prepared at known concentrations in sealed vials.[2]

» Dissolution: The vials are heated in a controlled temperature bath with constant stirring until
the alkane is completely dissolved.[2]

e Controlled Cooling: The clear solutions are cooled at a slow, controlled rate while being
continuously stirred.[2]

e Cloud Point Determination: The temperature at which the first sign of persistent turbidity
appears is recorded as the cloud point, indicating the temperature of saturation for that
concentration.[2]

Visualizing Structure-Property Relationships

The following diagram illustrates the logical relationship between the carbon chain length of
alkanes and their key physical properties.

Relationship between Alkane Chain Length and Physical Properties
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Caption: Increasing carbon chain length leads to higher physical properties.

Conclusion

N-eicosane and tetracosane are chemically inert, long-chain alkanes with distinct thermal
properties that make them valuable in various scientific applications. Tetracosane's higher
melting point and density are direct consequences of its longer carbon chain. While both are
suitable for thermal energy storage, n-eicosane is preferred for applications requiring
operation near physiological temperatures, whereas tetracosane is better for moderately higher
temperature applications. In drug delivery, their role as solid lipid matrices in nanoparticles is
promising, with the choice of alkane dependent on the specific formulation requirements. The
experimental protocols provided offer a foundation for the precise characterization of these
materials, enabling their effective utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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